Cas no 2757895-15-9 (2-Fluoropyrimidine-4-sulfonyl chloride)

2-Fluoropyrimidine-4-sulfonyl chloride is a versatile and highly reactive sulfonylating agent widely used in organic synthesis and pharmaceutical chemistry. Its key structural features include a fluorinated pyrimidine ring and a sulfonyl chloride group, which enhance its reactivity in nucleophilic substitution and coupling reactions. This compound is particularly valuable for introducing the 2-fluoropyrimidine-4-sulfonyl moiety into target molecules, enabling the synthesis of biologically active intermediates. Its stability under controlled conditions and selective reactivity make it a preferred choice for constructing sulfonamide derivatives and other functionalized heterocycles. The electron-withdrawing fluorine atom further modulates reactivity, facilitating precise modifications in complex molecular frameworks. It is commonly employed in medicinal chemistry for developing enzyme inhibitors and other pharmacologically relevant compounds.

2-Fluoropyrimidine-4-sulfonyl chloride structure

2757895-15-9 structure

Product Name:2-Fluoropyrimidine-4-sulfonyl chloride

CAS No:2757895-15-9

MF:C₄H₂ClFN₂O₂S

MW:196.587281703949

CID:6572805

PubChem ID:87327785

Update Time:2025-07-02

2-Fluoropyrimidine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-fluoropyrimidine-4-sulfonyl chloride
- SCHEMBL2044708
- 2757895-15-9
- EN300-27126462
- 2-Fluoropyrimidine-4-sulfonyl chloride
- Inchi： 1S/C4H2ClFN2O2S/c5-11(9,10)3-1-2-7-4(6)8-3/h1-2H
- InChI Key： IACAHIKSVIVQBL-UHFFFAOYSA-N
- SMILES： ClS(C1C=CN=C(N=1)F)(=O)=O

Computed Properties

Exact Mass: 195.9509543g/mol
Monoisotopic Mass: 195.9509543g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 68.3Å²

2-Fluoropyrimidine-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27126462-0.05g	2-fluoropyrimidine-4-sulfonyl chloride	2757895-15-9	95.0%	0.05g	$1091.0	2025-03-20
Enamine	EN300-27126462-0.1g	2-fluoropyrimidine-4-sulfonyl chloride	2757895-15-9	95.0%	0.1g	$1144.0	2025-03-20
Enamine	EN300-27126462-0.25g	2-fluoropyrimidine-4-sulfonyl chloride	2757895-15-9	95.0%	0.25g	$1196.0	2025-03-20
Enamine	EN300-27126462-0.5g	2-fluoropyrimidine-4-sulfonyl chloride	2757895-15-9	95.0%	0.5g	$1247.0	2025-03-20
Enamine	EN300-27126462-1.0g	2-fluoropyrimidine-4-sulfonyl chloride	2757895-15-9	95.0%	1.0g	$1299.0	2025-03-20
Enamine	EN300-27126462-2.5g	2-fluoropyrimidine-4-sulfonyl chloride	2757895-15-9	95.0%	2.5g	$2548.0	2025-03-20
Enamine	EN300-27126462-5.0g	2-fluoropyrimidine-4-sulfonyl chloride	2757895-15-9	95.0%	5.0g	$3770.0	2025-03-20
Enamine	EN300-27126462-10.0g	2-fluoropyrimidine-4-sulfonyl chloride	2757895-15-9	95.0%	10.0g	$5590.0	2025-03-20